Cas no 852437-42-4 (2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide
• CAS No: 852437-42-4
• MF: C₂₃H₂₃N₅O₃S
• MW: 449.525423288345
• CID: 6173610
• PubChem ID: 16825163
• Update Time: 2025-10-29

2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide
• 2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-ethylphenyl)acetamide
• 852437-42-4
• F0676-0857
• 2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
• AKOS024595568

• Inchi： 1S/C23H23N5O3S/c1-4-15-5-8-17(9-6-15)24-21(29)14-32-22-12-11-20-25-26-23(28(20)27-22)16-7-10-18(30-2)19(13-16)31-3/h5-13H,4,14H2,1-3H3,(H,24,29)
• InChI Key： YPBOSSPSQGQVHZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CC)=O)C1C=CC2=NN=C(C3C=CC(=C(C=3)OC)OC)N2N=1

Computed Properties

• Exact Mass: 449.15216079g/mol
• Monoisotopic Mass: 449.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų

Additional information on 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide

Compound CAS No. 852437-42-4: 2-{3-(3,4-Dimethoxyphenyl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide

The compound with CAS No. 852437-42-4, known as 2-{3-(3,4-Dimethoxyphenyl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(4-ethylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a 1,2,4-triazolo[4,3-b]pyridazine core and a sulfanyl group attached to a dimethoxyphenyl moiety, along with an N-(4-ethylphenyl)acetamide side chain. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The 1,2,4-triazolo[4,3-b]pyridazine ring system is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. This structure has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory properties in preclinical models. The presence of the sulfanyl group further enhances the compound's reactivity and selectivity, making it a promising candidate for targeted therapeutic interventions.

The dimethoxyphenyl group within the molecule plays a crucial role in modulating the compound's pharmacokinetic properties. Methoxy groups are known to improve drug absorption and stability by increasing lipophilicity and reducing metabolic degradation. This feature is particularly advantageous in the development of orally administered drugs. Additionally, the N-(4-ethylphenyl)acetamide side chain contributes to the molecule's solubility and bioavailability, ensuring efficient delivery to target sites within the body.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule exhibits strong binding affinity to several key protein targets associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, simulations suggest that the compound may inhibit enzymes involved in cell proliferation and inflammation pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis begins with the preparation of intermediate compounds that contain the necessary functional groups for subsequent reactions. The final step involves coupling reactions to assemble the complete structure of the molecule. This synthetic pathway has been optimized to achieve high yields and purity levels suitable for pharmacological testing.

From an environmental perspective, this compound has been evaluated for its potential impact on ecosystems. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for ensuring compliance with global regulations on chemical safety and sustainability.

In conclusion, CAS No. 852437-42-4 represents a cutting-edge advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure combines multiple functional groups that enhance its biological activity and pharmacokinetic properties. As research continues to uncover new insights into its mechanisms of action and efficacy profiles, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.